Cas no 1006440-58-9 (4-nitro- 1H-Pyrazole-1-propanol)

• Product Name: 4-nitro- 1H-Pyrazole-1-propanol
• CAS No: 1006440-58-9
• MF: C₆H₉N₃O₃
• MW: 171.153960943222
• CID: 2130467
• PubChem ID: 19621837
• Update Time: 2025-04-21

4-nitro- 1H-Pyrazole-1-propanol Chemical and Physical Properties

Names and Identifiers

• 4-nitro- 1H-Pyrazole-1-propanol
• 4-nitro-1-(3-hydroxypropyl)pyrazole
• 3-(4-Nitro-pyrazol-1-yl)-propan-1-ol
• DB-058468
• 3-(4-Nitro-1H-pyrazol-1-yl)propan-1-ol
• SCHEMBL15972089
• AKOS000312104
• VQMPBTACKKSVFG-UHFFFAOYSA-N
• 1006440-58-9
• 3-(4-nitropyrazol-1-yl)propan-1-ol

• Inchi： 1S/C6H9N3O3/c10-3-1-2-8-5-6(4-7-8)9(11)12/h4-5,10H,1-3H2
• InChI Key： VQMPBTACKKSVFG-UHFFFAOYSA-N
• SMILES： OCCCN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.064391g/mol
• Monoisotopic Mass: 171.064391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 171.15g/mol
• XLogP3: -0.3
• Topological Polar Surface Area: 83.9Ų